2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide

• IUPAC Name: 2-[2-[(1-adamantylamino)methyl]phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C25H30N2O2/c28-24(27-22-7-2-1-3-8-22)17-29-23-9-5-4-6-21(23)16-26-25-13-18-10-19(14-25)12-20(11-18)15-25/h1-9,18-20,26H,10-17H2,(H,27,28)
• InChI Key: BCELTKYZARXELD-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NCC4=CC=CC=C4OCC(=O)NC5=CC=CC=C5
• Molecular Formula: C25H30N2O2
• Molecular Weight: 390.5 g/mol

Description

2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide, also known as ACPA, is a potent and selective agonist of the cannabinoid receptor type 1 (CB1). It is commonly used in scientific research to investigate the role of CB1 receptors in various physiological and pathological processes.

Mechanism of Action

2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide selectively binds to CB1 receptors, which are primarily located in the central nervous system. This binding activates the CB1 receptor and leads to the modulation of various signaling pathways. The activation of CB1 receptors can lead to the inhibition of neurotransmitter release, the modulation of ion channels, and the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, glutamate, and GABA. 2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide has also been shown to have anti-inflammatory effects, as well as effects on glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide in lab experiments is its high selectivity for CB1 receptors. This allows researchers to specifically target and investigate the role of CB1 receptors in various physiological and pathological processes. However, one limitation of using 2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide is its potential to cause off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide in scientific research. One area of interest is the investigation of the potential therapeutic effects of 2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide in the treatment of neurodegenerative diseases. Another area of interest is the investigation of the role of CB1 receptors in the regulation of appetite and energy balance. Additionally, there is a need for the development of more selective CB1 receptor agonists that can be used to investigate the role of CB1 receptors in specific physiological processes.

Scientific Research Applications

2-{2-[(1-adamantylamino)methyl]phenoxy}-N-phenylacetamide is widely used in scientific research to investigate the role of CB1 receptors in various physiological and pathological processes. It has been shown to have potential therapeutic effects in the treatment of obesity, diabetes, neuropathic pain, and neurodegenerative diseases such as Alzheimer's and Parkinson's.